Cas no 5457-25-0 (Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI))
5457-25-0 structure
Product Name:Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI)
Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI) Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI)
- ethyl 2-cyano-2-nitrosoacetate
- ethyl 2-cyano-2-nitroso-acetate
- AC1Q4QSW
- AR-1I8888
- CTK8J1755
- ethyl 3-nitrilo-n-oxoalaninate
- NSC24930
- NSC-24930
- 5457-25-0
- SCHEMBL11591968
- DTXSID80282206
-
- Inchi: 1S/C5H6N2O3/c1-2-10-5(8)4(3-6)7-9/h4H,2H2,1H3
- InChI Key: TVFCFJLTGCCYOZ-UHFFFAOYSA-N
- SMILES: O(C(C(C#N)N=O)=O)CC
Computed Properties
- Exact Mass: 142.03788
- Monoisotopic Mass: 142.038
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 79.5Ų
Experimental Properties
- Density: 1.24
- Boiling Point: 198.5°Cat760mmHg
- Flash Point: 73.9°C
- Refractive Index: 1.495
- PSA: 79.52
- LogP: 0.20808
Acetic acid,cyanonitroso-, ethyl ester (8CI,9CI) Related Literature
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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